Globotetraose-Nac-sp3-biotin
Description
Globotetraose-Nac-sp3-biotin is a synthetic biotinylated oligosaccharide derivative designed for research applications, particularly in glycobiology and molecular recognition studies. Its structure combines the globotetraose moiety—a tetrasaccharide linked to N-acetyl groups—with a biotin tag via an sp³ hybridized carbon spacer. This configuration enhances its utility in affinity-based assays, such as streptavidin-biotin binding systems .
Properties
Molecular Formula |
C18H32O16 |
|---|---|
Synonyms |
GalNAcβ1-3Galα1-4Galβ1-4Glc-Nac-spacer3-Biotin |
Origin of Product |
United States |
Comparison with Similar Compounds
Biotinylated Compounds
DMT-C3(Biotin) CPG 2000 Å
- Structure : A biotinylated solid-phase synthesis reagent with a controlled pore glass (CPG) support and a C3 spacer.
- Application : Used in oligonucleotide synthesis for immobilization via biotin-streptavidin interactions.
- Comparison : Unlike Globotetraose-Nac-sp3-biotin, DMT-C3(Biotin) CPG 2000 Å lacks a carbohydrate moiety, limiting its use in glycan-specific studies. Both share R&D restrictions .
Oligosaccharide Derivatives
Rutin (Quercetin-3-rutinoside)
- Structure: A flavonoid glycoside (C27H30O16) with a rutinose disaccharide linked to quercetin .
- Application : Widely used in antioxidant and anti-inflammatory studies.
- Rutin’s molecular weight (610.53 g/mol) and functional groups differ significantly, reflecting divergent roles .
Functional Analogues
G5SAD (L-Glutamate 5-Semialdehyde Dehydrogenase)
- Role : Catalyzes the conversion of L-glutamate 5-semialdehyde to (S)-1-pyrroline-5-carboxylate in mitochondrial and cytosolic pathways .
- Comparison: Unlike this compound, G5SAD is an enzyme involved in proline biosynthesis, highlighting the latter’s non-enzymatic, probe-based function .
Research Findings and Limitations
- Structural Specificity : this compound’s unique sp³ spacer may offer steric advantages over linear spacers in binding assays, though direct comparative studies are absent in the provided evidence.
- Safety Data Gaps : Both this compound and DMT-C3(Biotin) CPG 2000 Å lack comprehensive hazard classifications, necessitating caution in handling .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
